Cas no 938082-57-6 (Imatinib (Piperidine)-1-oxide)

• Product name: Imatinib (Piperidine)-1-oxide
• CAS No: 938082-57-6
• MF: C₂₉H₃₁N₇O₂
• MW: 509.602145433426
• CID: 847191

Imatinib (Piperidine)-1-oxide Chemical and Physical Properties

Names and Identifiers

• iMatinib related substance C
• Imatinib (Piperidine)-1-oxide
• 4-[(4-methyl-1-oxidopiperazin-1-ium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• 4-[(4-Methyl-1-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
• 4-[(4-Methyl-1-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide (ACI)

• Inchi： 1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(38)16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
• InChI Key： JOLLULXEPUYESM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C[N+]2(CCN(C)CC2)[O-])=CC=1)NC1C=C(NC2N=C(C3C=CC=NC=3)C=CN=2)C(C)=CC=1

Computed Properties

• Exact Mass: 509.253923g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 509.253923g/mol
• Monoisotopic Mass: 509.253923g/mol
• Topological Polar Surface Area: 101Ų
• Heavy Atom Count: 38
• Complexity: 753
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 112.47000
• LogP: 4.64560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides